Cas no 2692624-27-2 (C18 dihydro Ceramide-d3 (d18:0/18:0-d3))

• Product Name: C18 dihydro Ceramide-d3 (d18:0/18:0-d3)
• CAS No: 2692624-27-2
• MF: C₃₆H₇₃NO₃
• MW: 570.988217115402
• CID: 5146210
• Update Time: 2025-10-06

C18 dihydro Ceramide-d3 (d18:0/18:0-d3) Chemical and Physical Properties

Names and Identifiers

• C18 dihydro Ceramide-d3 (d18:0/18:0-d3)

• Inchi： 1S/C36H73NO3/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-36(40)37-34(33-38)35(39)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h34-35,38-39H,3-33H2,1-2H3,(H,37,40)/t34-,35+/m0/s1/i1D3
• InChI Key： KZTJQXAANJHSCE-HVVNVICOSA-N
• SMILES： N([C@@H](CO)[C@H](O)CCCCCCCCCCCCCCC)C(=O)CCCCCCCCCCCCCCCCC([2H])([2H])[2H]

Additional information on C18 dihydro Ceramide-d3 (d18:0/18:0-d3)

C18 dihydro Ceramide-d3 (d18:0/18:0-d3) and its Significance in Modern Chemical Biology Research

The compound with the CAS number 2692624-27-2, specifically named as C18 dihydro Ceramide-d3 (d18:0/18:0-d3), represents a significant advancement in the field of chemical biology and pharmaceutical research. This deuterated derivative of ceramide is particularly valued for its applications in lipidomics, structural biology, and drug development. The introduction of deuterium atoms into the ceramide backbone not only enhances the compound's stability but also allows for more precise analytical techniques, making it an indispensable tool in modern research laboratories.

Ceramides are a class of lipids that play a crucial role in cell signaling, membrane structure, and various physiological processes. The specific modification of ceramides with deuterium atoms, as seen in C18 dihydro Ceramide-d3 (d18:0/18:0-d3), provides researchers with a means to study these molecules in greater detail. The use of deuterated compounds is particularly advantageous in mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy, where the distinct isotopic signature helps in achieving higher resolution and sensitivity.

Recent studies have highlighted the importance of C18 dihydro Ceramide-d3 (d18:0/18:0-d3) in understanding the dynamics of lipid metabolism and its implications in diseases such as Alzheimer's and cancer. For instance, research published in the journal Chemical Biology demonstrated that this compound aids in the identification of novel ceramide species involved in cellular stress responses. The ability to differentiate between natural and deuterated ceramides using advanced spectroscopic techniques has opened new avenues for therapeutic intervention.

The structural integrity provided by the deuterium atoms also makes C18 dihydro Ceramide-d3 (d18:0/18:0-d3) an excellent internal standard for quantitative analysis. In clinical settings, this compound is used to validate the accuracy of lipidomic assays, ensuring that measurements are reliable and reproducible. This has been particularly beneficial in large-scale studies where consistency across multiple samples is paramount.

In drug development, the use of C18 dihydro Ceramide-d3 (d18:0/18:0-d3) has led to significant breakthroughs. Researchers have utilized this compound to study the interactions between ceramides and various drug candidates, providing insights into potential mechanisms of action. A notable study published in Drug Discovery Today showcased how this deuterated ceramide derivative was instrumental in identifying new targets for anti-inflammatory drugs. The detailed structural information obtained from NMR spectroscopy facilitated the design of more effective pharmacophores.

The versatility of C18 dihydro Ceramide-d3 (d18:0/18:0-d3) extends beyond academic research. Industrial applications have also emerged, particularly in the development of lipid-based pharmaceuticals. The compound's stability under various conditions makes it an ideal candidate for formulating stable drug formulations. Additionally, its use as a reference standard ensures that industrial processes meet stringent quality control measures.

The future prospects of C18 dihydro Ceramide-d3 (d18:0/18:0-d3) are promising, with ongoing research exploring its potential in personalized medicine. By integrating this compound into diagnostic tools, researchers aim to develop more accurate biomarkers for various diseases. The ability to monitor ceramide levels with high precision could revolutionize early detection and treatment strategies.

In conclusion, C18 dihydro Ceramide-d3 (d18:0/18:0-d3) represents a cornerstone in modern chemical biology research. Its unique properties make it an invaluable tool for studying lipid metabolism, drug development, and disease diagnostics. As research continues to evolve, this compound will undoubtedly play a pivotal role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.